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Abstract
This application note details a robust, laboratory-scale protocol for the synthesis of C.I.

Disperse Red 167:1 (CAS 1533-78-4), a commercially critical monoazo dye used extensively

for polyester textiles. Unlike generic procedures, this guide addresses the specific solubility

challenges of the diazo component (2-chloro-4-nitroaniline) and provides a self-validating

workflow for the coupling reaction with 3-acetamido-N,N-bis(2-acetoxyethyl)aniline. The

protocol emphasizes the "167:1" acetyl-analog structure, the dominant industrial variant, while

distinguishing it from the propionyl-based "Red 167".

Introduction & Chemical Identity
Disperse Red 167 is a high-energy disperse dye known for its excellent wash fastness and

sublimation resistance. The commercial dye exists primarily in two forms:

Disperse Red 167: Contains a propionyl amino group.[1]

Disperse Red 167:1: Contains an acetyl amino group.[1] (This protocol focuses on this

variant due to higher raw material accessibility).
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Reaction Mechanism: The synthesis follows a classic Diazotization-Coupling pathway:

Diazotization: 2-chloro-4-nitroaniline is converted into its diazonium salt using nitrous acid

(generated in situ). Due to the weak basicity and poor aqueous solubility of the amine, this

step requires an acidic organic co-solvent (Glacial Acetic Acid) to prevent incomplete

reaction.

Coupling: The electrophilic diazonium ion attacks the electron-rich coupling component (3-

acetamido-N,N-bis(2-acetoxyethyl)aniline) at the para position relative to the tertiary amine,

forming the azo chromophore.

Chemical Structure:

Diazo Component (A): 2-chloro-4-nitroaniline[2][3][4][5][6]

Coupling Component (B): 3-acetamido-N,N-bis(2-acetoxyethyl)aniline[7]

Product: 2,2'-[[3-acetamido-4-[(2-chloro-4-nitrophenyl)azo]phenyl]imino]bis(ethyl acetate)
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Start: Raw Materials

Diazo Component:
2-chloro-4-nitroaniline

+ HCl + Acetic Acid

Coupling Component:
3-acetamido-N,N-bis(2-acetoxyethyl)aniline

+ Acetic Acid

Intermediate:
Diazonium Salt Solution

(0-5°C)

Diazotization

Nitrosating Agent:
NaNO2 (aq)

Coupling Reaction
(pH 4-5, 0-10°C)

Electrophilic Attack

Workup:
Precipitation -> Filtration -> Washing

Final Product:
Disperse Red 167:1

Click to download full resolution via product page

Figure 1: Critical path workflow for Disperse Red 167:1 synthesis.

Materials & Safety
Safety Warning:

Diazonium Salts: Unstable above 5-10°C. Do not let the diazo solution dry out; keep it in

solution.
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Nitroanilines: Toxic by inhalation and skin contact. Use a fume hood and nitrile gloves.

Acids: Concentrated HCl and Glacial Acetic Acid are corrosive.

Reagents Table:

Reagent Role Purity Notes

2-Chloro-4-nitroaniline Diazo Precursor >98% Yellow powder. Toxic.

3-Acetamido-N,N-

bis(2-

acetoxyethyl)aniline

Coupling Component >95%
Often viscous oil or

low-melting solid.

Sodium Nitrite

(NaNO₂)
Diazotizing Agent ACS Reagent

Prepare fresh 4N

solution.

Hydrochloric Acid

(HCl)
Acid Source 37% Conc. -

Glacial Acetic Acid Solvent >99%
Critical for solubilizing

the amine.

Sulfamic Acid / Urea Scavenger Reagent
Removes excess

nitrous acid.[8]

Sodium Acetate Buffer Reagent
Controls pH during

coupling.[9]

Experimental Protocol
Phase 1: Diazotization of 2-Chloro-4-nitroaniline
Rationale: Simple aqueous diazotization fails due to the hydrophobicity of the amine. We use

an acetic acid/HCl system to ensure homogeneity before nitrite addition.

Dissolution: In a 250 mL 3-neck round-bottom flask equipped with a thermometer and

magnetic stir bar, dissolve 17.3 g (0.1 mol) of 2-chloro-4-nitroaniline in 100 mL of Glacial

Acetic Acid. Warm slightly (40-50°C) if necessary to achieve full dissolution, then cool to

room temperature.
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Acidification: Add 30 mL of Concentrated HCl dropwise. The amine hydrochloride may

precipitate as a fine suspension; this is acceptable if the particle size is small.

Cooling: Place the flask in an ice-salt bath. Cool the mixture to 0–2°C.

Nitrosation: Add 25 mL of 4N Sodium Nitrite solution (6.9 g NaNO₂ in 25 mL water) dropwise

over 20 minutes.

Critical Control: Maintain temperature below 5°C. If brown fumes (NOx) appear, slow the

addition.

Digestion: Stir at 0–5°C for 1 hour. The mixture should become a clear or slightly translucent

yellow-orange solution.

Validation (Starch-Iodide Test): Place a drop of the reaction mixture on starch-iodide paper. It

should turn instantaneously blue/black, indicating excess nitrous acid (required to prevent

side reactions).

Quenching: Add small amounts of Sulfamic Acid (or Urea) until the starch-iodide test is

negative (no blue color). This prevents nitrosylation of the coupling component later.

Phase 2: Preparation of Coupling Component
In a separate 500 mL beaker, dissolve 36.0 g (~0.105 mol, 5% excess) of 3-acetamido-N,N-

bis(2-acetoxyethyl)aniline in 50 mL Glacial Acetic Acid and 100 mL ice-cold water.

Add 10 g of Sodium Acetate to buffer the solution.

Cool this solution to 0–5°C.

Phase 3: Coupling Reaction
Addition: Slowly pour the cold diazonium salt solution (from Phase 1) into the coupling

component solution with vigorous mechanical stirring.

Rate: Add over 30 minutes.

Temperature: Keep < 10°C.[4][8][9]
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pH Adjustment: The reaction generates acid. Monitor pH. Slowly add saturated Sodium

Acetate solution (or 20% NaOH dropwise) to maintain pH 4.0–5.0.

Note: Do not let pH rise > 7, or the diazonium salt will decompose to a phenolate.

Completion: A deep red precipitate will form immediately. Stir for 2–3 hours, allowing the

temperature to rise naturally to room temperature (20-25°C).

Phase 4: Isolation and Purification
Precipitation: Pour the reaction mixture into 500 mL of ice-water to fully precipitate the dye.

Stir for 30 minutes.

Filtration: Filter the crude dye using a Buchner funnel under vacuum.

Washing:

Wash with 500 mL cold water (removes inorganic salts).

Wash with 50 mL cold Ethanol/Water (1:1) (removes unreacted organic impurities).

Drying: Dry the filter cake in a vacuum oven at 60°C for 12 hours.

Recrystallization (Optional for high purity): Recrystallize from Ethanol or Acetone/Water mix.

Mechanism & Pathway Analysis

2-Cl-4-NO2-Aniline

Diazonium Cation
(Electrophile)

+ NO+ / -H2O

NO+ (Nitrosyl Cation)

Active Agent

Sigma Complex

Electrophilic Attack

Coupler (Electron Rich)

Disperse Red 167:1
-H+ (Restoration of Aromaticity)

Click to download full resolution via product page

Figure 2: Mechanistic pathway of the azo coupling reaction.
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The coupling component contains an acetamido group (-NHCOCH3) and a dialkylamino group.

The dialkylamino group is a strong activator, directing the incoming diazonium electrophile to

the para position. The acetamido group at the meta position (relative to the amino) provides

steric guidance and influences the final shade (bathochromic shift).

Characterization & Specifications
Expected Data Table:

Parameter Specification Method

Appearance Dark Red Powder Visual

Melting Point 125–128 °C Capillary Method

Lambda Max (

)
510–520 nm UV-Vis (in Acetone)

Yield 85–92% Gravimetric

TLC Rf ~0.6 Toluene:Ethyl Acetate (8:2)

Spectroscopic Validation:

IR (KBr): Look for peaks at 1730 cm⁻¹ (Ester C=O), 1660 cm⁻¹ (Amide C=O), 1510/1340

cm⁻¹ (NO₂ asymmetric/symmetric stretch). Absence of ~2250 cm⁻¹ (Diazonium) confirms

coupling completion.

UV-Vis: The absorption maximum at ~515 nm accounts for the deep red "Rubine" shade

characteristic of this dye class.

Troubleshooting Guide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8133371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Probable Cause Corrective Action

Low Yield / Tar Formation
Temperature > 5°C during

diazotization.

Ensure ice-salt bath is used;

add nitrite slower.

Dull Color (Brownish)
pH too high (>6) during

coupling.

Maintain pH 4-5 with Sodium

Acetate. High pH degrades

diazo.

Unreacted Amine
Poor solubility of 2-chloro-4-

nitroaniline.

Use more Acetic Acid or

ensure fine dispersion before

nitrite addition.

Foaming
Excess Nitrous Acid

decomposition.

Quench excess nitrite with

Sulfamic Acid before coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/117878
https://www.bocsci.com/disperse-red-167-1-cas-1533-78-4-item-84746.html
https://www.chemsrc.com/en/cas/79300-13-3_787805.html
https://pdf.benchchem.com/1182/Application_Notes_and_Protocols_N_2_chloroethyl_4_nitroaniline_in_Dye_Synthesis.pdf
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
https://patents.google.com/patent/US4874847A/en
https://patents.google.com/patent/US4874847A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7769917.htm
https://pdf.benchchem.com/66/managing_temperature_control_during_the_diazotization_of_4_chloro_2_nitroaniline.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9782905/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9782905/
https://www.benchchem.com/product/b8133371/docs#synthesis-procedure-for-disperse-red-167-azo-dye
https://www.benchchem.com/product/b8133371/docs#synthesis-procedure-for-disperse-red-167-azo-dye
https://www.benchchem.com/product/b8133371/docs#synthesis-procedure-for-disperse-red-167-azo-dye
https://www.benchchem.com/product/b8133371/docs#synthesis-procedure-for-disperse-red-167-azo-dye
https://www.benchchem.com/product/b8133371?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8133371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8133371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

